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Compound of Interest

Compound Name: Tetrachlorocyclopropene

Cat. No.: B025203 Get Quote

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data, handling

procedures, and potential hazards associated with tetrachlorocyclopropene (CAS No. 6262-

42-6). The information is intended for professionals in research and development who may

handle this reactive compound.

Core Safety and Hazard Information
Tetrachlorocyclopropene is a colorless to pale yellow liquid with a pungent odor.[1] It is

classified as a substance that causes serious eye irritation and may cause respiratory irritation.

[2][3][4] It is also noted to be a lachrymator, a substance that causes tears.[5] The toxicological

properties of tetrachlorocyclopropene have not been fully investigated, and it should be

handled with care as a laboratory chemical.[5]

Hazard Statements:

H319: Causes serious eye irritation.[2][3][4]

H335: May cause respiratory irritation.[2][3][4]

Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of

tetrachlorocyclopropene.
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Property Value Source(s)

Molecular Formula C₃Cl₄ [2]

Molecular Weight 177.84 g/mol [2]

Appearance Colorless to pale yellow liquid [1][6]

Boiling Point 125-130 °C [7][8]

Density 1.45 g/mL at 25 °C [8]

Refractive Index n20/D 1.507 [8]

Stability

Stable under recommended

storage conditions.[5]

Hygroscopic, Moisture

Sensitive, Volatile.

[5][6]

Toxicological Data
There is a notable lack of comprehensive toxicological data for tetrachlorocyclopropene. The

safety data sheets consistently state that the toxicological properties have not been fully

investigated.[2][5] Therefore, it should be handled as a substance with unknown toxicological

effects.
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Toxicity Endpoint Data Source(s)

Acute Toxicity No data available [2]

Skin Corrosion/Irritation
No data available, though skin

contact should be avoided.
[2]

Serious Eye Damage/Irritation Causes serious eye irritation. [2][3][4]

Respiratory or Skin

Sensitization
No data available [2]

Germ Cell Mutagenicity No data available [2]

Carcinogenicity

No component of this product

present at levels greater than

or equal to 0.1% is identified

as probable, possible or

confirmed human carcinogen

by IARC.

[2]

Specific Target Organ Toxicity

(Single Exposure)

May cause respiratory

irritation.
[2][3]

Specific Target Organ Toxicity

(Repeated Exposure)
No data available [2]

Aspiration Hazard No data available [2]

Experimental Protocols
Specific experimental safety data for tetrachlorocyclopropene, such as LD50 values, are not

readily available in published literature.[2][5] However, standard methodologies for assessing

the key hazards associated with this chemical are well-established. Researchers planning to

conduct such studies should refer to internationally recognized guidelines, such as those from

the Organisation for Economic Co-operation and Development (OECD).

General Methodologies:

Acute Oral Toxicity: Typically determined using methods like the OECD Test Guideline 420

(Acute Oral Toxicity - Fixed Dose Procedure), 423 (Acute Toxic Class Method), or 425 (Up-
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and-Down Procedure).[4][9] These studies involve administering the substance to animals

(commonly rats) to determine the dose that causes mortality or evident toxicity.[4]

Skin Irritation/Corrosion: Assessed using in vivo methods like the OECD Test Guideline 404

(Acute Dermal Irritation/Corrosion) which involves applying the substance to the skin of

rabbits.[10] In vitro alternatives, such as the Reconstructed Human Epidermis (RhE) test

method (OECD TG 439), are now widely used to predict skin irritation potential by measuring

cell viability after exposure.[3][11][12]

Eye Irritation/Corrosion: The potential for a substance to cause eye damage is evaluated

using methods like the OECD Test Guideline 405 (Acute Eye Irritation/Corrosion), which

involves instilling the substance into the eye of a rabbit and observing for effects on the

cornea, iris, and conjunctiva.[2][6]

Flash Point Determination: The flash point of a volatile liquid is determined using either an

open cup or closed cup method.[5] Common standardized methods include the Pensky-

Martens closed-cup tester (ASTM D93) and the Cleveland open-cup method (ASTM D92).[1]

[13] The closed-cup method generally yields lower flash points as it contains the vapors.[5]

[13]

Exposure Controls and Personal Protection
Due to the irritant nature and unknown toxicological profile of tetrachlorocyclopropene,

stringent exposure controls and the use of appropriate personal protective equipment (PPE)

are mandatory.
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Control Parameter Recommendation Source(s)

Engineering Controls

Use only under a chemical

fume hood. Ensure that

eyewash stations and safety

showers are close to the

workstation location.

[5]

Eye/Face Protection

Wear safety glasses with side-

shields or goggles. Use a face

shield if there is a risk of

splashing.

[3][5]

Skin Protection

Wear appropriate protective

gloves (e.g., Fluorinated

rubber) and clothing to prevent

skin exposure.

[2][5]

Respiratory Protection

A NIOSH-approved respirator

with an appropriate filter (e.g.,

type ABEK) should be worn if

exposure limits are exceeded

or if irritation is experienced.

[2][14]

Hand Protection

Handle with gloves. Dispose of

contaminated gloves after use

in accordance with applicable

laws and good laboratory

practices. Wash and dry

hands.

[2]

Safe Handling, Storage, and Emergency Procedures
Handling:

Wash hands and any exposed skin thoroughly after handling.[5]

Avoid breathing dust, fume, gas, mist, vapors, or spray.[2][5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.scimed.co.uk/education/flash-point-testing-explained-what-is-flash-point/
https://joint-research-centre.ec.europa.eu/projects-and-activities/reference-and-measurement/european-union-reference-laboratories/eu-reference-laboratory-alternatives-animal-testing-eurl-ecvam/alternative-methods-toxicity-testing/validated-test-methods-health-effects/skin-irritation/skin_en
https://www.scimed.co.uk/education/flash-point-testing-explained-what-is-flash-point/
https://www.slideshare.net/slideshow/expt-11-determination-of-acute-eye-irritation-corrosion-of-a-test-substance/249958314
https://www.scimed.co.uk/education/flash-point-testing-explained-what-is-flash-point/
https://www.slideshare.net/slideshow/expt-11-determination-of-acute-eye-irritation-corrosion-of-a-test-substance/249958314
https://www.oil-tester.com/da/a-practical-6-step-guide-how-to-test-flash-point-avoid-critical-errors/
https://www.slideshare.net/slideshow/expt-11-determination-of-acute-eye-irritation-corrosion-of-a-test-substance/249958314
https://www.scimed.co.uk/education/flash-point-testing-explained-what-is-flash-point/
https://www.slideshare.net/slideshow/expt-11-determination-of-acute-eye-irritation-corrosion-of-a-test-substance/249958314
https://www.scimed.co.uk/education/flash-point-testing-explained-what-is-flash-point/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b025203?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Use only outdoors or in a well-ventilated area.[2][5]

Do not get in eyes, on skin, or on clothing.[5]

Storage:

Store in a cool, dry, and well-ventilated place.[2]

Keep the container tightly closed.[2][5]

Store locked up.[2][5]

Recommended storage temperature is 2 - 8 °C.[2][7]

Incompatible with strong oxidizing agents.[5]

First Aid Measures:

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes. Get medical attention.[5]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes. If

skin irritation persists, call a physician.[5]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical

attention if symptoms occur.[5]

Ingestion: Clean mouth with water and drink plenty of water afterwards. Do not induce

vomiting.[3][5]

Fire-Fighting Measures:

Suitable Extinguishing Media: Water spray, carbon dioxide (CO₂), dry chemical, or alcohol-

resistant foam.[2][5]

Hazardous Combustion Products: Carbon monoxide (CO), carbon dioxide (CO₂), and

hydrogen chloride gas.[5]
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Protective Equipment: As in any fire, wear a self-contained breathing apparatus (SCBA) with

a full facepiece operated in pressure-demand or other positive pressure mode, and full

protective gear.[5]

Accidental Release Measures:

Ensure adequate ventilation.[5]

Use personal protective equipment as required.[5]

Soak up with inert absorbent material and dispose of as hazardous waste.[5]

Keep in suitable, closed containers for disposal.[5]

Should not be released into the environment.[5]

Visualization of Safety Workflow
The following diagram illustrates the logical workflow for the safe handling of

tetrachlorocyclopropene, from initial assessment to emergency response.
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1. Hazard Identification & Risk Assessment

2. Control Measures

3. Emergency Procedures

Identify Hazards:
- Eye Irritant (H319)

- Respiratory Irritant (H335)
- Lachrymator

- Toxicological Properties Not Fully Investigated

Assess Risks:
- Inhalation of Vapors

- Eye/Skin Contact
- Accidental Ingestion

Leads to

Engineering Controls:
- Chemical Fume Hood

- Eyewash Station
- Safety Shower

Implement

Personal Protective Equipment (PPE):
- Goggles/Face Shield

- Chemical-Resistant Gloves
- Lab Coat

- Respirator (if needed)

Mandate

Safe Handling & Storage:
- Avoid Contact/Inhalation

- Store at 2-8°C, Tightly Closed
- Keep Away from Oxidizers

Define
Accidental Release:

- Evacuate Area
- Wear Full PPE

- Absorb with Inert Material
- Dispose as Hazardous Waste

First Aid:
- Eyes: Rinse 15+ min

- Skin: Wash with Soap & Water
- Inhalation: Move to Fresh Air

- Ingestion: Rinse Mouth, Drink Water

Fire:
- Use CO2, Dry Chemical, Foam

- Wear SCBA & Full Protective Gear
- Cool Containers with Water Spray

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of tetrachlorocyclopropene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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